5,6-dimethyl-3-(2-phenylethyl)-1-[(pyridin-3-yl)methyl]-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione

• IUPAC Name: 5,6-dimethyl-3-(2-phenylethyl)-1-(pyridin-3-ylmethyl)thieno[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H21N3O2S/c1-15-16(2)28-21-19(15)20(26)24(12-10-17-7-4-3-5-8-17)22(27)25(21)14-18-9-6-11-23-13-18/h3-9,11,13H,10,12,14H2,1-2H3
• InChI Key: VBCGILCYUOKAGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=O)N2CC3=CN=CC=C3)CCC4=CC=CC=C4)C
• Molecular Formula: C22H21N3O2S
• Molecular Weight: 391.5 g/mol

Description

5,6-dimethyl-3-(2-phenylethyl)-1-[(pyridin-3-yl)methyl]-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C22H21N3O2S and its molecular weight is 391.49. The purity is usually 95%.
BenchChem offers high-quality 5,6-dimethyl-3-(2-phenylethyl)-1-[(pyridin-3-yl)methyl]-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,6-dimethyl-3-(2-phenylethyl)-1-[(pyridin-3-yl)methyl]-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Facile Synthesis of Novel Ring Systems

• Synthesis Techniques : Research by Abdel-fattah et al. (1998) detailed a one-pot synthesis method for preparing thieno[2,3-d]pyrimidine derivatives, demonstrating the compound's utility in synthesizing new chemical structures Abdel-fattah, Aly, Gad, Zaki, & El-Gazzar, 1998.

Optical and Electronic Properties

• Nonlinear Optics and Medicine : Hussain et al. (2020) examined thiopyrimidine derivatives, including variants similar to the specified compound, for applications in nonlinear optics (NLO) and medicine. Their findings highlighted the importance of such compounds in these fields Hussain et al., 2020.

Regioselective Amination

• Chemical Reactions : Gulevskaya et al. (1994) explored the regioselective amination of condensed pyrimidines, providing insights into chemical reactions involving compounds like the one Gulevskaya, Pozharskii, Shorshnev, & Zheltushkina, 1994.

Diastereoselective Synthesis

• Green Chemistry : Ahadi et al. (2014) investigated a green method for the diastereoselective synthesis of dihydrofuropyrido[2,3-d]pyrimidines, emphasizing the environmental benefits of such approaches Ahadi, Kamranifard, Armaghan, Khavasi, & Bazgir, 2014.

Polyfunctional Heterocyclic Compounds

• Chemical Synthesis : Hassaneen et al. (2003) demonstrated the synthesis of complex heterocyclic compounds, shedding light on the potential of thieno[2,3-d]pyrimidine derivatives in creating multifunctional chemical entities Hassaneen, Abdallah, Abdelhadi, Hassaneen, & Pagni, 2003.

Charge-Separated Modified Nucleobases

• Molecular Interactions : Schmidt et al. (1999) explored the intramolecular interactions of uracil-6-ylhetarenium salts and uracilylbetaines, which are related to the pyrimidine structure of the compound Schmidt, Kindermann, Vainiotalo, & Nieger, 1999.

Pyrimidine-Phthalimide Derivatives

• Photophysical Properties : Yan et al. (2017) synthesized and characterized pyrimidine-phthalimide derivatives, focusing on their photophysical properties and potential applications in pH-sensing Yan, Meng, Li, Ge, & Lu, 2017.

Multicomponent Synthesis

• Catalysis and Microwave Irradiation : Rahmani et al. (2018) reported an efficient multicomponent synthesis of pyridine-pyrimidines, highlighting the role of catalysts and microwave irradiation in facilitating such chemical reactions Rahmani, Mohammadpoor-Baltork, Khosropour, Moghadam, Tangestaninejad, & Mirkhani, 2018.

Synthesis of Polynuclear Heterocycles

• Biological Activity : El-Gazzar et al. (2006) synthesized thienopyrimidine derivatives to explore their biological activities, such as inhibiting adenosine kinase and anticancer properties El-Gazzar, Hussein, & Aly, 2006.